molecular formula C8H6Cl2O3 B6190172 2,6-dichloro-3-(hydroxymethyl)benzoic acid CAS No. 2387048-39-5

2,6-dichloro-3-(hydroxymethyl)benzoic acid

Cat. No. B6190172
CAS RN: 2387048-39-5
M. Wt: 221
InChI Key:
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Description

2,6-dichloro-3-(hydroxymethyl)benzoic acid, commonly referred to as DHB, is an organic compound that is widely used in scientific research. It is a white crystalline solid that has a melting point of 156-158°C and is soluble in water. DHB is a versatile compound that is used in a variety of applications, including synthesis methods, scientific research applications, mechanisms of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of DHB is not completely understood, however, it is believed to involve the formation of an intermediate product that is then further metabolized. This intermediate product is believed to be a chlorinated phenol, which is then further metabolized by the liver to form a variety of metabolites. These metabolites are then further metabolized by the body and excreted in the urine.
Biochemical and Physiological Effects
DHB has a number of biochemical and physiological effects on the body. It can act as an inhibitor of certain enzymes, such as cytochrome P450, which can lead to a decrease in the metabolism of drugs. It can also act as an antioxidant, which can help protect cells from damage caused by free radicals. In addition, DHB can act as an anti-inflammatory agent, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

The use of DHB in laboratory experiments has a number of advantages. It is a relatively inexpensive reagent that is readily available, and it is easy to use. In addition, it is a versatile compound that can be used in a variety of applications.
However, there are a few limitations to its use. DHB is a volatile compound, so it must be handled carefully in order to avoid spills and inhalation of the fumes. In addition, it is not very soluble in water, so it must be used in combination with other solvents in order to ensure complete dissolution.

Future Directions

The use of DHB in scientific research is continuing to grow, and there are a number of potential future directions for its use. It could be used in the synthesis of novel compounds, such as pharmaceuticals or pesticides, or it could be used as a catalyst in organic reactions. In addition, it could be used in the synthesis of polymers or as a cross-linking agent in the manufacture of epoxy resins. Finally, it could be used in the development of new biochemical and physiological effects, such as anti-inflammatory or antioxidant effects.

Synthesis Methods

The synthesis of DHB can be accomplished through a multistep process. The first step involves the reaction of 2,6-dichlorobenzoic acid with sodium hydroxide to form the corresponding sodium salt. This is then reacted with formaldehyde in the presence of a base catalyst, such as sodium hydroxide or potassium hydroxide, to form DHB. The reaction is carried out at temperatures ranging from 80-100°C and is usually complete within 1-2 hours.

Scientific Research Applications

DHB is a commonly used reagent in scientific research due to its versatility and wide range of applications. It is used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It is also used as a catalyst in organic reactions, such as the Wittig reaction. In addition, it is used in the synthesis of a variety of polymers and as a cross-linking agent in the manufacture of epoxy resins.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dichloro-3-(hydroxymethyl)benzoic acid involves the chlorination of 3-(hydroxymethyl)benzoic acid followed by further chlorination and oxidation steps.", "Starting Materials": [ "3-(hydroxymethyl)benzoic acid", "Phosphorus pentachloride (PCl5)", "Sulfuric acid (H2SO4)", "Sodium hydroxide (NaOH)", "Hydrogen peroxide (H2O2)" ], "Reaction": [ "Step 1: 3-(hydroxymethyl)benzoic acid is dissolved in PCl5 and heated to 80-90°C to form 2,6-dichloro-3-(chloromethyl)benzoic acid.", "Step 2: The resulting product from step 1 is then treated with excess PCl5 and heated to 120-130°C to form 2,6-dichloro-3-(dichloromethyl)benzoic acid.", "Step 3: The product from step 2 is then dissolved in a mixture of H2SO4 and water and heated to 80-90°C to form 2,6-dichloro-3-(hydroxymethyl)benzoic acid.", "Step 4: The product from step 3 is then neutralized with NaOH and treated with H2O2 to oxidize the hydroxymethyl group to a carboxylic acid group, forming the final product of 2,6-dichloro-3-(hydroxymethyl)benzoic acid." ] }

CAS RN

2387048-39-5

Molecular Formula

C8H6Cl2O3

Molecular Weight

221

Purity

95

Origin of Product

United States

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